Cas no 62117-41-3 (1-Octadecanaminium, N,N-dimethyl-N-[(triethoxysilyl)methyl]-, chloride)

• Product Name: 1-Octadecanaminium, N,N-dimethyl-N-[(triethoxysilyl)methyl]-, chloride
• CAS No: 62117-41-3
• MF: C₂₇H₆₀ClNO₃Si
• MW: 510.308709144592
• CID: 457518
• PubChem ID: 71389770
• Update Time: 2025-04-19

1-Octadecanaminium, N,N-dimethyl-N-[(triethoxysilyl)methyl]-, chloride Chemical and Physical Properties

Names and Identifiers

• 1-Octadecanaminium, N,N-dimethyl-N-[(triethoxysilyl)methyl]-, chloride
• dimethyl-octadecyl-(triethoxysilylmethyl)azanium,chloride
• DTXSID40811738
• 62117-41-3
• N,N-Dimethyl-N-[(triethoxysilyl)methyl]octadecan-1-aminium chloride

• Inchi： 1S/C27H60NO3Si.ClH/c1-7-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-28(5,6)27-32(29-8-2,30-9-3)31-10-4;/h7-27H2,1-6H3;1H/q+1;/p-1
• InChI Key： AVLFOFJZNSWNSZ-UHFFFAOYSA-M
• SMILES： [Cl-].[Si](C[N+](C)(C)CCCCCCCCCCCCCCCCCC)(OCC)(OCC)OCC

Computed Properties

• Exact Mass: 448.9336
• Monoisotopic Mass: 509.4030990g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 25
• Complexity: 376
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69